Cas no 1543022-92-9 (5-Chloro-4-fluoro-2-pyrimidinamine)

• Product Name: 5-Chloro-4-fluoro-2-pyrimidinamine
• CAS No: 1543022-92-9
• MF: C₄H₃ClFN₃
• MW: 147.538122415543
• CID: 6467881
• Update Time: 2025-09-24

5-Chloro-4-fluoro-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-2-pyrimidinamine
• 5-Chloro-4-fluoropyrimidin-2-amine

• Inchi： 1S/C4H3ClFN3/c5-2-1-8-4(7)9-3(2)6/h1H,(H2,7,8,9)
• InChI Key： PFGSOBSIOQTHDS-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Cl)C(F)=N1

Experimental Properties

• Density: 1.564±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.7±45.0 °C(Predicted)
• pka: 2.71±0.10(Predicted)